3-((1-(4-Methylthiophene-2-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-(4-methylthiophene-2-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C15H14N4O2S/c1-10-6-13(22-9-10)15(20)19-5-2-11(8-19)21-14-12(7-16)17-3-4-18-14/h3-4,6,9,11H,2,5,8H2,1H3
• InChI Key: QRTYIPJYJVTZGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCC(C2)OC3=NC=CN=C3C#N
• Molecular Formula: C15H14N4O2S
• Molecular Weight: 314.4 g/mol
• CAS No.: 2034206-42-1

Description

3-((1-(4-Methylthiophene-2-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C15H14N4O2S and its molecular weight is 314.36. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Chemical Properties

Research has demonstrated various synthetic pathways and chemical properties related to compounds structurally similar to 3-((1-(4-Methylthiophene-2-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile. For instance, the synthesis of zinc azaphthalocyanines substituted with thiophene and methylthiophene demonstrates the ability to manipulate the electronic and photophysical properties of azaphthalocyanines, which could be relevant to the study compound due to the presence of a methylthiophene moiety. This has implications for the development of materials with specific optical characteristics, potentially useful in photodynamic therapy or as photosensitizers (Mørkved et al., 2009).

Heterocyclic Chemistry and Drug Synthesis

In the realm of heterocyclic chemistry, compounds akin to this compound have been explored for their potential in drug synthesis. The creation of new pyridine and fused pyridine derivatives, for example, showcases the versatility of such structures in forming bioactive molecules that could serve as the basis for developing new therapeutic agents. This area of research is crucial for the pharmaceutical industry, where novel heterocyclic compounds are continuously sought for their potential medicinal properties (Al-Issa, 2012).

Material Science and Photophysical Applications

The study of thiophene-based polymers and their overoxidation in acetonitrile electrolytes highlights the relevance of such compounds in material science, particularly in the development of conductive polymers. The research into the overoxidation mechanisms and the resulting changes in material properties can provide insights into the stability and durability of thiophene-based materials, which could be extrapolated to the study compound due to its thiophene component. These findings are significant for applications in electronics, coating technologies, and as components in various devices (Barsch & Beck, 1996).